2-Phenyl-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-ethanone

• Molecular Formula: C15H12N2O
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 2-phenyl-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone
• InChI: InChI=1S/C15H12N2O/c18-14(9-11-5-2-1-3-6-11)13-10-17-15-12(13)7-4-8-16-15/h1-8,10H,9H2,(H,16,17)
• InChI Key: BOSXMSAVPPCUTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)C2=CNC3=C2C=CC=N3

Description

2-Phenyl-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-ethanone is a useful research compound. Its molecular formula is C15H12N2O and its molecular weight is 236.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Modification of Method A: To a mixture of 1H-pyrrolo[2,3-b]pyridine (1.0 g, 8.46 mmol) and AlCl3 (3.4 g, 25.50 mmol) in dry methylene chloride (20 mL) was added phenyl acetyl chloride (3.27 g, 21.15 mmol) at room temperature. The solution was then stirred at room temperature (RT) for 4 hrs. The mixture was poured into iced water and extracted with methylene chloride (3×20 mL). The combined organic layers were dried over MgSO4, filtered, and evaporated. The residue was then dissolved in MeOH (20 mL) and treated with 6N NaOH (5 mL) at RT for 2 hrs. Evaporated most of the solvent, the residue was acidified with 6N HCl and extracted with EtOAc. The combined organic layers were dried over MgSO4, filtered, and evaporated. The residue was purified by flash column to give desired product (1.3 g, 65%). MS (ES−): m/e=235.2 (M−H); LC/Method A/2.86 min.